Cas no 2248411-14-3 (6-Methyl-1,2,3,4-tetrahydro-1,4-benzodiazepin-5-one;hydrochloride)

• Product Name: 6-Methyl-1,2,3,4-tetrahydro-1,4-benzodiazepin-5-one;hydrochloride
• CAS No: 2248411-14-3
• MF: C₁₀H₁₃ClN₂O
• MW: 212.676021337509
• CID: 6305115
• PubChem ID: 137935488
• Update Time: 2025-05-22

6-Methyl-1,2,3,4-tetrahydro-1,4-benzodiazepin-5-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-5-one hydrochloride
• 6-Methyl-1,2,3,4-tetrahydro-1,4-benzodiazepin-5-one;hydrochloride
• EN300-6497220
• 2248411-14-3

• Inchi： 1S/C10H12N2O.ClH/c1-7-3-2-4-8-9(7)10(13)12-6-5-11-8;/h2-4,11H,5-6H2,1H3,(H,12,13);1H
• InChI Key： VTZCWWKSPQUVQM-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2C(C)=CC=CC=2NCCN1

Computed Properties

• Exact Mass: 212.0716407g/mol
• Monoisotopic Mass: 212.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1Ų

Additional information on 6-Methyl-1,2,3,4-tetrahydro-1,4-benzodiazepin-5-one;hydrochloride

Comprehensive Overview of 6-Methyl-1,2,3,4-tetrahydro-1,4-benzodiazepin-5-one Hydrochloride (CAS No. 2248411-14-3)

6-Methyl-1,2,3,4-tetrahydro-1,4-benzodiazepin-5-one hydrochloride is a specialized chemical compound with significant potential in pharmaceutical research and development. This benzodiazepine derivative has garnered attention due to its unique structural properties and potential therapeutic applications. With the growing interest in central nervous system (CNS) drug development, compounds like this are increasingly being studied for their pharmacological effects.

The molecular structure of 6-methyl-1,2,3,4-tetrahydro-1,4-benzodiazepin-5-one features a benzodiazepine core with a methyl substitution at the 6-position, making it distinct from other compounds in this class. The hydrochloride salt form enhances its stability and solubility, which are crucial factors for drug formulation and bioavailability. Researchers are particularly interested in how these structural modifications might influence the compound's binding affinity to various receptors in the brain.

Recent studies in neuropharmacology have highlighted the importance of benzodiazepine analogs in developing new treatments for neurological disorders. While this specific compound (CAS 2248411-14-3) is still under investigation, its structural similarity to known psychoactive compounds suggests potential applications in addressing conditions related to anxiety, sleep disorders, or cognitive function. However, it's important to note that current research is primarily at the preclinical stage.

The synthesis of 6-methyl-1,2,3,4-tetrahydro-1,4-benzodiazepin-5-one hydrochloride involves sophisticated organic chemistry techniques, including multi-step reactions that require precise control of conditions. The pharmaceutical industry is particularly interested in developing efficient synthetic routes for such compounds, as they may serve as key intermediates for more complex drug molecules. This aligns with current trends in green chemistry and process optimization to reduce environmental impact.

From a market perspective, the demand for novel benzodiazepine derivatives continues to grow, driven by the need for more selective and safer CNS medications. 6-Methyl-1,2,3,4-tetrahydro-1,4-benzodiazepin-5-one hydrochloride represents an interesting candidate in this field, though its commercial viability will depend on further research outcomes. Pharmaceutical companies and research institutions are actively exploring its potential, particularly in light of recent advances in neurological drug discovery.

Quality control and characterization of 2248411-14-3 are critical aspects of its development. Advanced analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy are employed to ensure purity and verify structural integrity. These quality measures are especially important given the increasing regulatory requirements for pharmaceutical intermediates and the growing emphasis on drug safety standards worldwide.

In the context of drug discovery, computational methods are being increasingly applied to study compounds like 6-methyl-1,2,3,4-tetrahydro-1,4-benzodiazepin-5-one hydrochloride. Molecular docking studies and structure-activity relationship (SAR) analyses can provide valuable insights into its potential interactions with biological targets. This approach aligns with current trends toward computer-aided drug design, which can significantly accelerate the development process.

The storage and handling of 6-methyl-1,2,3,4-tetrahydro-1,4-benzodiazepin-5-one hydrochloride require standard laboratory precautions. While not classified as hazardous under normal conditions, proper chemical safety protocols should always be followed. The compound should be stored in a cool, dry environment, protected from light and moisture to maintain stability over time.

Looking to the future, 6-methyl-1,2,3,4-tetrahydro-1,4-benzodiazepin-5-one hydrochloride may contribute to the development of next-generation neurological therapeutics. Its structural features make it a promising candidate for further modification and optimization. As research in personalized medicine advances, compounds with such specific profiles may become increasingly valuable in developing targeted treatments for various CNS conditions.

For researchers interested in this compound (CAS 2248411-14-3), it's important to consult the latest scientific literature and patent filings to stay updated on its development status. The field of benzodiazepine chemistry is rapidly evolving, with new discoveries frequently emerging about the pharmacological potential of various analogs and derivatives.